Cas no 2089257-55-4 (7-bromo-1,3oxazolo4,5-bpyridin-2-amine)

• Product Name: 7-bromo-1,3oxazolo4,5-bpyridin-2-amine
• CAS No: 2089257-55-4
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD30697375
• CID: 4636432
• PubChem ID: 125511608
• Update Time: 2025-06-26

7-bromo-1,3oxazolo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridin-2-amine, 7-bromo-
• 7-bromo-[1,3]oxazolo[4,5-b]pyridin-2-amine
• 7-bromo-1,3oxazolo4,5-bpyridin-2-amine

• MDL： MFCD30697375
• Inchi： 1S/C6H4BrN3O/c7-3-1-2-9-5-4(3)11-6(8)10-5/h1-2H,(H2,8,9,10)
• InChI Key： HMIGCYYVWLXIGN-UHFFFAOYSA-N
• SMILES： C12N=C(N)OC1=C(Br)C=CN=2

Additional information on 7-bromo-1,3oxazolo4,5-bpyridin-2-amine

Introduction to 7-Bromo-1,3-Oxazolo[4,5-b]pyridin-2-amine (CAS No. 2089257-55-4)

7-Bromo-1,3-oxazolo[4,5-b]pyridin-2-amine (CAS No. 2089257-55-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of a bromine substituent at the 7-position of the oxazolopyridine ring adds to its chemical versatility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine is characterized by a fused ring system consisting of an oxazole ring and a pyridine ring. The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, while the pyridine ring is a six-membered aromatic heterocycle with one nitrogen atom. The bromine substituent at the 7-position enhances the compound's electrophilic character and reactivity, making it an attractive starting material for various synthetic transformations.

Recent studies have highlighted the potential of 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine in drug discovery and development. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-proliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California in 2020 demonstrated that this compound could protect neurons from oxidative stress and apoptosis. The neuroprotective effects were attributed to its ability to modulate mitochondrial function and reduce reactive oxygen species (ROS) production.

The synthesis of 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-bromonicotinamide with an appropriate amine followed by cyclization to form the oxazolopyridine core. The choice of amine and reaction conditions can significantly influence the yield and purity of the final product.

In terms of physicochemical properties, 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine is a solid at room temperature with a melting point ranging from 180°C to 185°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

The safety profile of 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), careful safety monitoring is essential during clinical trials to ensure patient safety.

In conclusion, 7-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine (CAS No. 2089257-55-4) represents a promising lead compound for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for various therapeutic applications. Ongoing research continues to explore its potential as a novel therapeutic agent for treating cancer and neurodegenerative diseases.